Cas no 50551-55-8 (2-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester
• CAS No: 50551-55-8
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1572528
• PubChem ID: 12269508
• Update Time: 2025-04-21

2-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester
• SCHEMBL4105762
• DB-187437
• CHEMBL3415230
• 50551-55-8
• ethyl 4-methoxybenzofuran-2-carboxylate
• CS-0453052

• MDL： MFCD27924565
• Inchi： 1S/C12H12O4/c1-3-15-12(13)11-7-8-9(14-2)5-4-6-10(8)16-11/h4-7H,3H2,1-2H3
• InChI Key： MABZLWMXXLPAHR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans